Cas no 42066-86-4 (2-Cyanophenyl Isocyanate)

2-Cyanophenyl Isocyanate structure
2-Cyanophenyl Isocyanate structure
Product Name:2-Cyanophenyl Isocyanate
CAS No:42066-86-4
MF:C8H4N2O
MW:144.1301612854
MDL:MFCD00829130
CID:331498
PubChem ID:2735873
Update Time:2025-04-19

2-Cyanophenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-isocyanato-
    • 2-CYANOPHENYL ISOCYANATE
    • 2-Isocyanatobenzonitrile
    • 1-cyano-2-isocyanatobenzene
    • 2-Cyan-phenylisocyanat
    • 2-isocyanatobenzenecarbonitrile
    • 2-Isocyanato-benzonitril
    • 2-Isocyanato-benzonitrile
    • Benzonitrile,2-isocyanato
    • o-Cyanophenyl isocyanate
    • BS-28003
    • FT-0612695
    • AKOS000122289
    • 42066-86-4
    • FQLNVWAFXQUXGW-UHFFFAOYSA-N
    • DTXSID60370993
    • SCHEMBL136118
    • MFCD00829130
    • AM20040444
    • A825747
    • J-509743
    • Benzonitrile, 2-isocyanato-
    • EN300-01257
    • 2-Isocyanatobenzenecarbonitrile;
    • DB-006099
    • 2-CYANOPHENylisoCYANATE
    • 2-Cyanophenyl Isocyanate
    • MDL： MFCD00829130
    • Inchi： 1S/C8H4N2O/c9-5-7-3-1-2-4-8(7)10-6-11/h1-4H
    • InChI Key： FQLNVWAFXQUXGW-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 144.03200
  • Monoisotopic Mass: 144.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 61-62 ºC
  • Boiling Point: 124-125 ºC (13 Torr)
  • Flash Point: 114.8±22.6 ºC,
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
  • PSA: 53.22000
  • LogP: 1.52558

2-Cyanophenyl Isocyanate Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi Xn
  • Risk Phrases：R20/21/22; R36/37/38

2-Cyanophenyl Isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Cyanophenyl Isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
067797-1g
2-Isocyanatobenzonitrile
 42066-86-4 95%
1g
 ￡71.00 2022-03-01
Fluorochem
067797-5g
2-Isocyanatobenzonitrile
 42066-86-4 95%
5g
 ￡211.00 2022-03-01
Fluorochem
067797-10g
2-Isocyanatobenzonitrile
 42066-86-4 95%
10g
 ￡324.00 2022-03-01
Chemenu
CM329915-1g
2-CYANOPHENYL ISOCYANATE
 42066-86-4 95%+
1g
 $215 2022-06-11
Chemenu
CM329915-5g
2-CYANOPHENYL ISOCYANATE
 42066-86-4 95%+
5g
 $643 2022-06-11
Chemenu
CM329915-10g
2-CYANOPHENYL ISOCYANATE
 42066-86-4 95%+
10g
 $958 2022-06-11
Apollo Scientific
OR0313-250mg
2-Isocyanatobenzonitrile
 42066-86-4 95%
250mg
 £90.00 2023-09-02
Apollo Scientific
OR0313-1g
2-Isocyanatobenzonitrile
 42066-86-4 95%
1g
 £170.00 2023-09-02
Apollo Scientific
OR0313-5g
2-Isocyanatobenzonitrile
 42066-86-4 95%
5g
 £465.00 2023-09-02
abcr
AB223799-1 g
2-Isocyanatobenzonitrile, 95%; .
 42066-86-4 95%
1 g
 €356.50 2023-07-20

2-Cyanophenyl Isocyanate Production Method

2-Cyanophenyl Isocyanate Related Literature

Related Categories

42066-86-4 (2-Cyanophenyl Isocyanate) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk